3-chloro-5-(4-chlorophenyl)-N-(4-fluorobenzyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide

• Molecular Formula: C21H16Cl2F4N4O
• Molecular Weight: 487.3 g/mol
• IUPAC Name: 3-chloro-5-(4-chlorophenyl)-N-[(4-fluorophenyl)methyl]-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C21H16Cl2F4N4O/c22-13-5-3-12(4-6-13)15-9-16(21(25,26)27)31-19(29-15)17(23)18(30-31)20(32)28-10-11-1-7-14(24)8-2-11/h1-8,15-16,29H,9-10H2,(H,28,32)
• InChI Key: TTWRCEJYIVWEGS-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC2=C(C(=NN2C1C(F)(F)F)C(=O)NCC3=CC=C(C=C3)F)Cl)C4=CC=C(C=C4)Cl

Description

3-CHLORO-5-(4-CHLOROPHENYL)-N-[(4-FLUOROPHENYL)METHYL]-7-(TRIFLUOROMETHYL)-4H,5H,6H,7H-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXAMIDE is a complex organic compound that belongs to the pyrazolo[1,5-a]pyrimidine class. This compound is characterized by its unique structure, which includes multiple halogen atoms (chlorine and fluorine) and a trifluoromethyl group. These features make it an interesting subject for research in various scientific fields, including chemistry, biology, and medicine.

Preparation Methods

The synthesis of 3-CHLORO-5-(4-CHLOROPHENYL)-N-[(4-FLUOROPHENYL)METHYL]-7-(TRIFLUOROMETHYL)-4H,5H,6H,7H-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXAMIDE typically involves multiple steps, starting from readily available starting materials. The synthetic route often includes the following steps:

Formation of the pyrazolo[1,5-a]pyrimidine core: This step involves the cyclization of appropriate precursors under specific conditions to form the core structure.

Introduction of halogen atoms: Chlorine and fluorine